Cas no 2097971-75-8 (2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 2097971-75-8
• MF: C₁₀H₈N₄O₃
• MW: 232.195521354675
• CID: 5723631
• PubChem ID: 121213549
• Update Time: 2025-05-23

2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid
• F2198-5091
• starbld0028788
• AKOS026724018
• 2097971-75-8
• 2-(4-formyl-3-pyrazin-2-ylpyrazol-1-yl)acetic acid
• 1H-Pyrazole-1-acetic acid, 4-formyl-3-(2-pyrazinyl)-

• Inchi： 1S/C10H8N4O3/c15-6-7-4-14(5-9(16)17)13-10(7)8-3-11-1-2-12-8/h1-4,6H,5H2,(H,16,17)
• InChI Key： DISPSNALTDMMGV-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C=O)C(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 232.05964013g/mol
• Monoisotopic Mass: 232.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 518.5±50.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Additional information on 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid

Introduction to 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid (CAS No. 2097971-75-8)

2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid, identified by its CAS number 2097971-75-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both acetic acid and formyl groups, which make it a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid consists of a central pyrazole ring substituted with a pyrazine moiety at the 3-position and a formyl group at the 4-position. This arrangement creates a rich chemical environment that can interact with biological targets in multiple ways. The presence of the formyl group, in particular, provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the potential of such heterocyclic compounds as scaffolds for drug development. The pyrazole and pyrazine cores are well-known for their ability to modulate various biological pathways, making them valuable in the design of small-molecule inhibitors and activators. The acetic acid moiety further enhances the compound's potential as a drug candidate by contributing to its solubility and bioavailability.

One of the most compelling aspects of 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid is its structural flexibility, which allows for diverse chemical modifications. Researchers have leveraged this flexibility to develop derivatives with enhanced binding affinity and selectivity towards specific biological targets. For instance, studies have shown that modifications at the formyl group can lead to compounds with improved potency against enzymes involved in inflammatory pathways.

Recent advancements in computational chemistry have also facilitated the rational design of new derivatives based on 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid. By employing molecular docking and virtual screening techniques, scientists can predict how different structural variations will interact with biological targets, thereby accelerating the drug discovery process. These computational methods have been particularly useful in identifying novel analogs with optimized pharmacokinetic profiles.

The therapeutic potential of this compound has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and neurodegenerative disorders. Preliminary findings suggest that derivatives of 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid exhibit promising antiproliferative and anti-inflammatory activities.

In addition to its potential as an active pharmaceutical ingredient (API), 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetic acid has also been utilized as an intermediate in the synthesis of more complex molecules. Its reactive formyl group serves as a convenient handle for further functionalization, allowing chemists to introduce various substituents while maintaining the core pharmacophore intact. This makes it an invaluable building block in medicinal chemistry.

The synthesis of 2-(4-formyl-3-(pyrazin-2-yl)-1H-pyrazol-1-y)acetic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. While the exact synthetic route may vary depending on the desired purity and scale, common strategies include condensation reactions, cyclization processes, and formylation techniques. These methods leverage well-established principles in organic chemistry to construct the complex heterocyclic framework efficiently.

From a regulatory perspective, compounds like 2-(4-formyl-3-(pyrazin-) - - - - - - - -- - -- -- -- -- -- -- -- -- -- -- -- -- - yl)acetic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to determine how the compound is metabolized and excreted by the body. Such studies are essential for ensuring that new drugs are both safe and effective for patient use.

The role of CAS No. 2097971--75--8 in this context is particularly important, as it provides a unique identifier for the compound that ensures consistency across scientific literature and regulatory filings. This standardized nomenclature system is crucial for facilitating communication among researchers, regulatory agencies, and pharmaceutical companies involved in drug development.

Looking ahead, continued research into 2-(4-formyl--(pyra-- --- --- --- --- --- --- --- --- --- --- --- --- zin--- --- --- --- yl--- --- yl--- H-pyra--- zol--- 1--- yl)acetic acid is expected to yield further insights into its therapeutic potential and synthetic applications. Advances in synthetic methodologies may enable more efficient production processes, while computational modeling could uncover new derivatives with improved pharmacological profiles.

In conclusion,(CAS No.) 209797--75--8 represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research progresses,(the compound's name) is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical solutions.